Cas no 1110979-59-3 (N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide)

• Product Name: N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide
• CAS No: 1110979-59-3
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• CID: 5433802
• Update Time: 2025-05-24

N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

• Inchi： 1S/C17H14BrN3O2/c1-11-19-15-5-3-2-4-14(15)17(20-11)23-10-16(22)21-13-8-6-12(18)7-9-13/h2-9H,10H2,1H3,(H,21,22)
• InChI Key： NNGQPYZPNNRJQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)COC1=C2C(=NC(C)=N1)C=CC=C2

Additional information on N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

Comprehensive Overview of N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS No. 1110979-59-3)

N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide, with the CAS number 1110979-59-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinazoline derivative family, known for its diverse biological activities. The presence of a 4-bromophenyl group and a 2-methylquinazolin-4-yl moiety in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel quinazoline derivatives has surged due to their role in modulating key biological pathways. The compound N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide is no exception, as it exhibits unique physicochemical properties that make it suitable for further exploration. Its molecular weight, solubility, and stability under various conditions are critical factors that researchers evaluate when considering its use in drug formulation. Additionally, the bromophenyl group enhances its reactivity, enabling it to participate in various coupling reactions, which are essential for creating more complex molecules.

The synthesis of N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide involves multi-step organic reactions, including condensation and etherification processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. The CAS No. 1110979-59-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is particularly important for researchers who rely on chemical databases to retrieve precise information about the compound's properties and applications.

One of the most frequently asked questions about N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide revolves around its potential therapeutic uses. While preliminary studies suggest its efficacy in inhibiting certain enzymes, further in vitro and in vivo studies are needed to validate these findings. The compound's mechanism of action is another area of interest, as understanding how it interacts with biological targets could pave the way for new drug discovery strategies. This aligns with the growing focus on AI-driven drug design, where computational models are used to predict the behavior of such compounds.

Another hot topic in the scientific community is the environmental impact of synthetic compounds. N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide has been evaluated for its biodegradability and toxicity profiles, ensuring compliance with global green chemistry standards. Researchers are also exploring its potential as a bioactive scaffold for developing eco-friendly agrochemicals, which addresses the increasing demand for sustainable agricultural solutions.

From a commercial perspective, the compound's availability and pricing are critical factors for laboratories and pharmaceutical companies. Suppliers often list CAS No. 1110979-59-3 in their catalogs, accompanied by detailed specifications such as purity, packaging, and storage conditions. This information is vital for buyers who need to ensure the compound meets their specific research requirements. The rise of online chemical marketplaces has made it easier for researchers to access such compounds, further driving interest in N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide.

In conclusion, N-(4-bromophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS No. 1110979-59-3) represents a fascinating area of research with broad implications for pharmaceuticals, biochemistry, and materials science. Its unique structure and potential applications make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this quinazoline derivative may well play a pivotal role in addressing some of the most pressing challenges in modern medicine and industry.